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Compound of Interest

Compound Name: Methyl butyrate

Cat. No.: B153709 Get Quote

The proper disposal of methyl butyrate, a common ester in research and development, is

paramount for ensuring laboratory safety and environmental compliance. Due to its

classification as a highly flammable liquid, adherence to strict protocols is essential to mitigate

risks of fire, chemical reactions, and improper waste handling. This guide provides detailed,

step-by-step procedures for the safe disposal of methyl butyrate, tailored for researchers,

scientists, and drug development professionals.

Immediate Safety and Handling Protocols
Before initiating any disposal procedure, it is crucial to handle methyl butyrate with

appropriate safety measures. Operate within a well-ventilated area, preferably inside a

chemical fume hood, to minimize inhalation of vapors.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[2]

Hand Protection: Use chemically resistant gloves, such as nitrile rubber. Always inspect

gloves before use and utilize proper removal techniques to avoid skin contact.[1][2]

Skin and Body Protection: A laboratory coat is mandatory. For larger quantities or in case of

potential splashing, additional protective clothing may be necessary.
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The disposal of methyl butyrate must be managed through your institution's hazardous waste

program. It should never be disposed of down the drain or in regular trash.[3][4]

1. Waste Classification and Segregation:

Identify methyl butyrate waste as a "Flammable Liquid Hazardous Waste."

Segregate it from incompatible materials to prevent dangerous chemical reactions. Do not

mix with oxidizing agents, strong acids, or strong bases.[5]

Collect it in a designated waste stream for non-halogenated organic solvents.[6]

2. Containerization:

Select a chemically compatible waste container, typically a glass bottle or a high-density

polyethylene (HDPE) carboy.[7][8]

Ensure the container is in good condition, free of cracks, and has a secure, leak-proof screw

cap.[8]

The container must be kept closed at all times, except when you are actively adding waste.

[3][7] Leaving a funnel in the opening is not considered a closed container.

3. Proper Labeling:

Attach a "Hazardous Waste" label to the container as soon as you begin accumulating

waste.

Clearly list all constituents and their approximate percentages, including "Methyl Butyrate."

[7]

Ensure the label is legible and complete before the waste is transported from the laboratory.

4. Accumulation and Storage:

Store the sealed waste container in a designated and labeled Satellite Accumulation Area

within your laboratory.
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This area should be away from heat, sparks, open flames, and other ignition sources.[2][9]

Utilize secondary containment, such as a chemical-resistant tray or bin, to contain any

potential leaks.[3]

5. Arranging for Final Disposal:

Once the container is full or you no longer need to add to it, contact your institution's

Environmental Health and Safety (EHS) department or the designated chemical waste

contractor to schedule a pickup.[5][8]

Methyl butyrate is typically disposed of via incineration at a licensed hazardous waste

treatment facility.[2]

Quantitative Data Summary
The following tables summarize key quantitative data for methyl butyrate, essential for safety

assessments and handling procedures.

Table 1: Physical and Chemical Properties

Property Value Citations

Chemical Formula C₅H₁₀O₂ [2][10]

Molecular Weight 102.13 g/mol [1][2][10]

Appearance Colorless liquid [10]

Boiling Point 102 - 103 °C [2][10]

Melting Point -85 °C [10]

Flash Point 11.67 °C [10]

Density 0.898 g/cm³ at 25 °C [10]

Vapor Pressure 32 hPa at 20 °C [10]

Table 2: Hazard and Safety Information
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Hazard
Classification

GHS Code
Precautionary
Statement
Examples

Citations

Flammable Liquid H225 (Category 2)

P210: Keep away

from heat, sparks,

open flames.

[2][10]

P233: Keep container

tightly closed.
[10]

P403 + P235: Store in

a well-ventilated

place. Keep cool.

[2]

P501: Dispose of

contents/container to

an approved waste

disposal plant.

[10]

Experimental Protocols
Protocol for Small Spill Clean-up (Less than 100 mL)

This protocol outlines the standard procedure for managing a small spill of methyl butyrate.

Alert Personnel: Immediately alert others in the vicinity.

Remove Ignition Sources: Extinguish all nearby flames and turn off spark-producing

equipment.[5]

Ensure Ventilation: Ensure the area is well-ventilated, preferably within a fume hood.

Don PPE: Wear appropriate PPE, including gloves, safety goggles, and a lab coat.

Contain and Absorb: Cover the spill with an inert absorbent material such as sand, dry lime,

soda ash, vermiculite, or cat litter.[5][11]
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Collect Waste: Carefully scoop the absorbed material into a designated, sealable container

for hazardous waste.

Decontaminate: Clean the spill area with soap and water.

Dispose: Label the container with "Hazardous Waste: Methyl Butyrate Spill Debris" and

dispose of it through your institution's EHS department.[5]

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of methyl butyrate waste in a laboratory setting.
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Preparation & Handling

Waste Collection & Segregation

Accumulation & Final Disposal

Methyl Butyrate Waste Generated

Select & Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Chemical Fume Hood

Classify as 'Flammable Liquid'

Segregate from Incompatibles
(Acids, Bases, Oxidizers)

Select Labeled, Leak-Proof
'Flammable Organic Waste' Container

Add Waste to Container

Securely Seal Container

Store in Designated Satellite
Accumulation Area with
Secondary Containment

Arrange Pickup with EHS
or Licensed Contractor

Disposal at Approved
Hazardous Waste Facility

Click to download full resolution via product page

Caption: Decision workflow for methyl butyrate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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